1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-(1,2,3,4-tetrahydronaphthalen-2-yl)piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C22H26N2O/c1-17(25)18-6-9-21(10-7-18)23-12-14-24(15-13-23)22-11-8-19-4-2-3-5-20(19)16-22/h2-7,9-10,22H,8,11-16H2,1H3
• InChI Key: OJZWUNOAAUOPSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C3CCC4=CC=CC=C4C3
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone, also known as TNE, is a chemical compound that has been extensively studied in scientific research. TNE belongs to the class of compounds known as arylpiperazines and has been found to exhibit various biological activities. In

Mechanism of Action

1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone works by inhibiting the reuptake of dopamine by binding to the dopamine transporter. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can result in various physiological and behavioral effects.
Biochemical and Physiological Effects:
1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone has been found to exhibit various biochemical and physiological effects. It has been shown to increase locomotor activity in mice, indicating its potential use as a stimulant. 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone has also been found to increase the release of dopamine in the striatum, which is a region of the brain that is involved in the regulation of movement.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone in lab experiments is its high potency and selectivity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in various physiological and behavioral processes. However, one limitation of using 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone. One potential area of research is the development of new drugs based on the structure of 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone that exhibit improved selectivity and reduced toxicity. Another area of research is the study of the long-term effects of 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone on the brain and behavior, which can provide insights into its potential use as a therapeutic agent for various neurological disorders. Additionally, the study of the molecular mechanisms underlying the activity of 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone can lead to the development of new drugs that target the dopamine transporter and other related proteins.

Synthesis Methods

The synthesis of 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone involves the reaction of 4-(1,2,3,4-tetrahydro-2-naphthalenyl)piperazine with 4-bromoacetophenone in the presence of a base. The resulting product is then purified by column chromatography to obtain 1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone in its pure form.

Scientific Research Applications

1-{4-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]phenyl}ethanone has been extensively studied for its potential use in various scientific research applications. It has been found to exhibit activity as a dopamine transporter (DAT) inhibitor, which makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).